Cas no 864940-89-6 (2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide)

• Product Name: 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide
• CAS No: 864940-89-6
• MF: C₁₂H₁₀N₂O₂S₂
• MW: 278.349999904633
• CID: 6558855
• Update Time: 2025-06-07

2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[[1-oxo-3-(2-thienyl)-2-propen-1-yl]amino]-

• Inchi： 1S/C12H10N2O2S2/c13-11(16)9-5-7-18-12(9)14-10(15)4-3-8-2-1-6-17-8/h1-7H,(H2,13,16)(H,14,15)
• InChI Key： QBXGRJBLJXPEFW-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C=CC2SC=CC=2)SC=CC=1C(N)=O

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 571.2±50.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide

Introduction to 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide (CAS No. 864940-89-6)

2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 864940-89-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its thiophene-based structure, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide incorporates multiple pharmacophoric elements, including an amide linkage and a conjugated system of double bonds. The presence of a thiophene ring, a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its role in modulating various biological pathways, making it a valuable building block for the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The amide group in 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide provides a versatile handle for designing molecules that can selectively disrupt these interactions. Furthermore, the conjugated double bond system enhances the compound's ability to engage with biological targets through π-stacking interactions, a phenomenon widely exploited in the development of kinase inhibitors and other therapeutic agents.

One of the most compelling aspects of 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide is its potential to serve as a lead compound for the synthesis of more complex derivatives. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify analogs with enhanced binding affinity and improved pharmacokinetic profiles. These computational approaches have become indispensable tools in modern drug discovery, enabling the efficient exploration of chemical space and the identification of novel therapeutic candidates.

The synthesis of 2-(2E)-3-(thiophen-2-yl)prop-2-enamidothiophene-3-carboxamide presents both challenges and opportunities for synthetic chemists. The incorporation of multiple stereocenters and functional groups requires careful planning to ensure high yield and enantioselectivity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have significantly streamlined the synthesis of complex heterocyclic compounds like this one. These methodologies not only improve efficiency but also reduce the environmental impact of synthetic processes, aligning with the growing emphasis on sustainable chemistry.

In the realm of medicinal biology, CAS No. 864940-89-6 has been explored for its potential applications in treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The thiophene ring, known for its ability to modulate redox signaling pathways, could be particularly relevant in developing therapeutics for oxidative stress-related disorders. Additionally, the amide functionality may contribute to the compound's ability to interact with biological membranes, influencing drug delivery and bioavailability.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way researchers identify promising candidates. By analyzing vast datasets containing structural information and biological activity profiles, algorithms can predict the potential efficacy of compounds like CAS No. 864940-89-6 before they are synthesized. This approach not only accelerates the drug development pipeline but also allows for more targeted experimentation, reducing the time and resources required to bring new therapies to market.

The future prospects for CAS No. 864940-89-6 are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments that address unmet medical needs.

In conclusion,CAS No. 864940-89-6, corresponding to 2-(2E)-3-(thiophen-2-yli1 prop - 22 enamidothiophene - 33 carboxamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. With continued innovation in synthetic methodologies and computational tools, CAS No . 864940 - 89 - 66 is poised to make substantial contributions to medicine and human health.